Cas no 99895-18-8 (1-(2-Hydroxyethyl)-4,6-diphenyl-1,2-dihydropyridin-2-one)

• Product Name: 1-(2-Hydroxyethyl)-4,6-diphenyl-1,2-dihydropyridin-2-one
• CAS No: 99895-18-8
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 4667940
• Update Time: 2025-10-28

1-(2-Hydroxyethyl)-4,6-diphenyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyethyl)-4,6-diphenyl-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 1-(2-hydroxyethyl)-4,6-diphenyl-
• 1-(2-Hydroxyethyl)-4,6-diphenylpyridin-2(1H)-one

• Inchi： 1S/C19H17NO2/c21-12-11-20-18(16-9-5-2-6-10-16)13-17(14-19(20)22)15-7-3-1-4-8-15/h1-10,13-14,21H,11-12H2
• InChI Key： FXOCJXXMULIBPJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCO)C(C2=CC=CC=C2)=CC(C2=CC=CC=C2)=C1

Additional information on 1-(2-Hydroxyethyl)-4,6-diphenyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 1-(2-Hydroxyethyl)-4,6-diphenyl-1,2-dihydropyridin-2-one (CAS No. 99895-18-8)

1-(2-Hydroxyethyl)-4,6-diphenyl-1,2-dihydropyridin-2-one (CAS No. 99895-18-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This dihydropyridine derivative is characterized by its unique molecular structure, featuring a hydroxyethyl group and two phenyl rings attached to a dihydropyridinone core. Its structural complexity and functional groups make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The compound's CAS number 99895-18-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its potential in drug discovery, particularly in designing central nervous system (CNS) therapeutics due to its ability to modulate neurotransmitter pathways. Recent studies highlight its role in developing neuroprotective agents, aligning with the growing demand for treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's.

In materials science, 1-(2-Hydroxyethyl)-4,6-diphenyl-1,2-dihydropyridin-2-one is investigated for its photophysical properties, which are relevant to organic light-emitting diodes (OLEDs) and sensors. Its conjugated system and electron-donating hydroxyethyl group contribute to tunable fluorescence, a hot topic in green technology and sustainable electronics. This aligns with global trends toward energy-efficient displays and eco-friendly optoelectronic devices.

Synthetic methodologies for this compound often involve multicomponent reactions or catalytic cyclization, reflecting advancements in green chemistry. Researchers prioritize atom-economical routes to minimize waste, addressing environmental concerns raised by industries and regulatory bodies. Such approaches resonate with the circular economy paradigm, a frequently searched topic among sustainability advocates.

Analytical characterization of CAS 99895-18-8 typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring structural integrity for downstream applications. Its solubility profile in polar solvents like DMSO and ethanol facilitates formulation in biomedical studies, while its stability under ambient conditions simplifies storage—a practical advantage highlighted in laboratory optimization forums.

Emerging discussions in precision medicine and personalized therapeutics have spurred interest in structurally adaptable compounds like this dihydropyridinone derivative. Its scaffold allows functionalization at multiple sites, enabling tailored modifications for specific biological targets. This versatility answers frequent queries about structure-activity relationships (SAR) in drug design communities.

From a commercial perspective, suppliers of 1-(2-Hydroxyethyl)-4,6-diphenyl-1,2-dihydropyridin-2-one emphasize high-purity grades (>98%) to meet rigorous research standards. Quality control protocols often reference ICH guidelines, a trending search term among pharmaceutical compliance professionals. The compound's pricing reflects its niche application status, with bulk availability queries increasing in specialty chemicals market analyses.

Ongoing patent landscapes reveal innovative applications of this molecule in bioconjugation techniques and prodrug development, addressing FAQs about targeted drug delivery systems. Its hydroxyethyl moiety enables covalent linkage to polymers or antibodies, a strategy explored in cancer immunotherapy research—a dominant theme in contemporary biomedical literature.

Environmental fate studies of CAS 99895-18-8 indicate moderate biodegradability, prompting investigations into benign-by-design analogs—an eco-conscious approach trending in green chemistry circles. Computational modeling (in silico studies) predicts its metabolic pathways, addressing regulatory requirements for REACH compliance and toxicological profiles.

In educational contexts, this compound serves as an exemplary model for teaching heterocyclic chemistry principles and retrosynthetic analysis. Its synthesis challenges students to master protecting group strategies and regioselective transformations—common pedagogical pain points identified in chemistry education forums.

The future trajectory of 1-(2-Hydroxyethyl)-4,6-diphenyl-1,2-dihydropyridin-2-one research may focus on AI-assisted molecular design to optimize its properties, tapping into the booming interest in computational chemistry tools. Collaborative studies between academia and industry could accelerate its translation from bench to applications, fulfilling the translational research mandate dominating grant funding agendas.